Cas no 1795303-87-5 (1-[1-(2,4-dichloro-5-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione)

• Product Name: 1-[1-(2,4-dichloro-5-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione
• CAS No: 1795303-87-5
• MF: C₁₄H₁₄Cl₂N₂O₄S
• MW: 377.242960453033
• CID: 5368651
• Update Time: 2025-05-27

1-[1-(2,4-dichloro-5-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2,4-dichloro-5-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione

• Inchi： 1S/C14H14Cl2N2O4S/c1-8-4-12(11(16)5-10(8)15)23(21,22)17-6-9(7-17)18-13(19)2-3-14(18)20/h4-5,9H,2-3,6-7H2,1H3
• InChI Key： DZRODPQPCXZWQO-UHFFFAOYSA-N
• SMILES： N1(C2CN(S(C3=CC(C)=C(Cl)C=C3Cl)(=O)=O)C2)C(=O)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[1-(2,4-dichloro-5-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione

Comprehensive Overview of 1-[1-(2,4-dichloro-5-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione (CAS No. 1795303-87-5)

The compound 1-[1-(2,4-dichloro-5-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione (CAS No. 1795303-87-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrrolidine-2,5-dione core and a sulfonylazetidinyl moiety, this molecule exhibits potential applications in drug discovery and crop protection. Researchers are particularly interested in its mechanism of action, which may involve modulation of enzymatic pathways or receptor interactions.

In recent years, the demand for novel heterocyclic compounds like 1-[1-(2,4-dichloro-5-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione has surged due to their versatility in addressing challenges such as antimicrobial resistance and sustainable agriculture. The 2,4-dichloro-5-methylphenyl group in its structure is known to enhance bioactivity, making it a candidate for further exploration in targeted therapies. This aligns with current trends in precision medicine, where molecules with specific functional groups are designed for minimal side effects and maximal efficacy.

The synthesis of CAS No. 1795303-87-5 involves multi-step organic reactions, often starting from commercially available azetidine derivatives. Key steps include sulfonylation and cyclization, which require careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for research applications. These methodologies are frequently searched by chemists seeking advanced protocols for complex molecule synthesis.

From an industrial perspective, 1-[1-(2,4-dichloro-5-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione represents a promising intermediate for developing next-generation small-molecule inhibitors. Its potential use in crop protection formulations is also under investigation, particularly in combating resistant pest strains. This addresses growing concerns about food security and sustainable farming practices, topics highly relevant to global discussions on climate change and resource management.

Safety and environmental impact assessments of CAS No. 1795303-87-5 are ongoing, with preliminary data suggesting it requires standard laboratory handling precautions. Researchers emphasize the importance of structure-activity relationship (SAR) studies to refine its properties for specific applications. Such studies are frequently queried in academic databases, reflecting the compound's relevance in contemporary medicinal chemistry.

In conclusion, 1-[1-(2,4-dichloro-5-methylphenyl)sulfonylazetidin-3-yl]pyrrolidine-2,5-dione exemplifies the innovation driving modern chemical research. Its structural complexity and functional diversity make it a subject of intense study across multiple disciplines, from pharmacology to materials science. As synthetic methodologies advance, this compound may unlock new possibilities in therapeutic and agrochemical development, addressing pressing global challenges through scientific innovation.